Cas no 157869-05-1 (Cinnoline, 3-(4-bromophenyl)-4-chloro-)

• Product Name: Cinnoline, 3-(4-bromophenyl)-4-chloro-
• CAS No: 157869-05-1
• MF: C₁₄H₈BrClN₂
• MW: 319.583721160889
• CID: 1335766
• Update Time: 2024-08-18

Cinnoline, 3-(4-bromophenyl)-4-chloro- Chemical and Physical Properties

Names and Identifiers

• Cinnoline, 3-(4-bromophenyl)-4-chloro-

• Inchi： 1S/C14H8BrClN2/c15-10-7-5-9(6-8-10)14-13(16)11-3-1-2-4-12(11)17-18-14/h1-8H
• InChI Key： WXENXRPKFMSKDL-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(Cl)C(C2=CC=C(Br)C=C2)=N1

Computed Properties

• Exact Mass: 317.95604

Experimental Properties

• Density: 1.571±0.06 g/cm3(Predicted)
• Boiling Point: 435.4±55.0 °C(Predicted)
• PSA: 25.78
• pka: -0.85±0.10(Predicted)